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Compound of Interest

Compound Name: 3-Isocyanatopyridine

Cat. No.: B091239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling

precautions necessary for 3-Isocyanatopyridine (CAS No. 15268-31-2). Due to its hazardous

properties, strict adherence to these guidelines is essential to ensure a safe laboratory

environment. This document synthesizes information from safety data sheets and chemical

databases to provide a core resource for professionals working with this compound.

Hazard Identification and Classification
3-Isocyanatopyridine is classified as a hazardous chemical.[1] The primary routes of

exposure include inhalation, skin contact, and eye contact. The compound is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]

GHS Hazard Classification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b091239?utm_src=pdf-interest
https://www.benchchem.com/product/b091239?utm_src=pdf-body
https://www.benchchem.com/product/b091239?utm_src=pdf-body
https://datasheets.scbt.com/sds/aghs/en/sc-331753.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-331753.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Isocyanatopyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed[2]

Skin corrosion/irritation 2
H315: Causes skin irritation[1]

[2]

Serious eye damage/eye

irritation
2A / 2

H319: Causes serious eye

irritation[1][2]

Specific target organ toxicity

(single exposure); Respiratory

tract irritation

3
H335: May cause respiratory

irritation[1][2][3]

Acute toxicity, Dermal 4

H312: Harmful in contact with

skin (Reported by a minority of

notifiers)[2]

Acute toxicity, Inhalation 4

H332: Harmful if inhaled

(Reported by a minority of

notifiers)[2]

Signal Word: Warning[1]

Hazard Statements:

Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

It is also identified as a lachrymator.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Isocyanatopyridine is provided

below.
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Property Value

Molecular Formula C₆H₄N₂O

Molecular Weight 120.11 g/mol [2]

Appearance Light yellow solid

Melting Point/Range 47 - 51 °C / 116.6 - 123.8 °F

Boiling Point/Range 201 °C / 393.8 °F @ 760 mmHg

Flash Point 84 °C / 183.2 °F[4]

Vapor Pressure 0.296 mmHg @ 25 °C

Specific Gravity 1.159

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are critical for minimizing exposure.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[5]

Showers and eyewash stations must be readily available.[1]

Personal Protective Equipment: A comprehensive PPE strategy is the first line of defense.[5]
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PPE Type Specification

Eye/Face Protection
Wear safety glasses with side shields or

goggles.[1]

Skin Protection

Gloves: Wear protective, chemical-resistant

gloves (e.g., nitrile or butyl rubber).[6] Body:

Wear a protective lab coat or disposable

coveralls.[5]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, a NIOSH/MSHA-approved

respirator should be worn.[1] For high

concentrations, a positive-pressure supplied-air

respirator may be required.[1][6]

Footwear Closed-toe shoes are mandatory.[5]

Safe Handling and Storage
Handling:

Wash hands and any exposed skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke in the work area.[1][7]

Avoid breathing dust, fumes, or vapors.[1][4]

Handle only in a well-ventilated area or outdoors.[1][4]

Avoid contact with skin and eyes.[3]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3][4]

Store at 4°C for long-term stability.[1]

Store locked up.[1][8]
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Incompatible Materials: Strong oxidizing agents, strong acids, acid anhydrides, and acid

chlorides.[1][8]

First Aid Measures
Immediate action is required in case of exposure.

Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air

immediately.[1][5] If breathing is difficult,

administer oxygen. If not breathing, give artificial

respiration.[1] Seek immediate medical

attention.[5][9]

Skin Contact

Immediately remove contaminated clothing.[5]

Wash the affected area with soap and plenty of

water for at least 15 minutes.[5][9] Seek medical

attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][5] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.[5]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person.[1] Clean

mouth with water and call a poison center or

doctor if you feel unwell.[1][4]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use extinguishing measures appropriate for the local

circumstances and surrounding environment, such as water spray, alcohol-resistant foam,

dry chemical, or carbon dioxide.[1][7]
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Hazardous Combustion Products: Carbon oxides and Nitrogen oxides (NOx).[1]

Accidental Release:

Evacuate the area and ensure adequate ventilation.[5]

Wear full personal protective equipment, including respiratory protection.[5]

Prevent further leakage or spillage if safe to do so.[1]

For solid spills, cover with a plastic sheet to minimize spreading.[1] Take up mechanically

and place in appropriate containers for disposal.[1] Avoid creating dust.[1]

For liquid spills, absorb with an inert, non-combustible material (e.g., sand, vermiculite) and

collect for disposal in a designated hazardous waste container.[5][10]

Clean the contaminated surface thoroughly.[1]

Toxicological and Ecological Information
Acute Toxicity: Harmful if swallowed.[2] Data on dermal and inhalation toxicity are limited but

suggest potential harm.[2] No specific LD50 or LC50 data is readily available in the provided

search results.

Stability: The chemical is stable under recommended storage conditions.[1]

Reactivity: No hazardous reactions are expected under normal processing.[1] However, it is

incompatible with strong oxidizing agents and strong acids.[1]

Ecotoxicity: May cause long-lasting harmful effects to aquatic life.[1]

Diagrams
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Preparation

Handling Protocol

Post-Handling

Designate Handling Area
(Fume Hood)

Verify Fume Hood Function

Ensure PPE Availability

Don All Required PPE

Conduct All Manipulations
Inside Fume Hood

Keep Container Tightly Closed
When Not in Use

Decontaminate Work Area

Dispose of Waste
(Approved Plant)

Remove PPE Carefully

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safely Handling 3-Isocyanatopyridine.
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Provide Oxygen/Artificial Respiration

(if needed)

1. Remove Contaminated Clothing
2. Wash with Soap & Water (15 min)

1. Flush with Water (15 min)
2. Remove Contact Lenses

1. Rinse Mouth with Water
2. Do NOT Induce Vomiting

Seek Immediate
Medical Attention

if irritation persists

Click to download full resolution via product page

Caption: First Aid Response Logic for 3-Isocyanatopyridine Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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